Cas no 1236285-87-2 (Diosbulbin L)
Diosbulbin L structure
Product Name:Diosbulbin L
CAS No:1236285-87-2
MF:C19H22O7
MW:362.373786449432
CID:1080779
PubChem ID:46845278
Update Time:2025-04-20
Diosbulbin L Chemical and Physical Properties
Names and Identifiers
-
- Diosbulbin L
- (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(3-Furanyl)dodecahydro-9-hydroxy-10b-methyl-4,6-dioxo-2H-naphtho[2,1-c]pyran-7-carboxylic acid
- [ "" ]
- 18-O-Demethyldiosbulbi F
- 1236285-87-2
- (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(furan-3-yl)-9-hydroxy-10b-methyl-4,6-dioxo-1,2,4a,5,6a,7,8,9,10,10a-decahydrobenzo[f]isochromene-7-carboxylic acid
- 18-O-Demethyldiosbulbin F
- AKOS032962736
- (2S,4aS,6aS,7R,9R,10aR,10bS)-2-(furan-3-yl)-9-hydroxy-10b-methyl-4,6-dioxo-1,2,4a,5,6a,7,8,9,10,10a-decahydrobenzo(f)isochromene-7-carboxylic acid
-
- Inchi: 1S/C19H22O7/c1-19-7-15(9-2-3-25-8-9)26-18(24)13(19)6-14(21)16-11(17(22)23)4-10(20)5-12(16)19/h2-3,8,10-13,15-16,20H,4-7H2,1H3,(H,22,23)/t10-,11+,12+,13+,15-,16+,19-/m0/s1
- InChI Key: PESWLPIIHLYDJT-OXIVVSFQSA-N
- SMILES: O1C([C@H]2CC([C@@H]3[C@H](C(=O)O)C[C@@H](C[C@H]3[C@]2(C)C[C@H]1C1=COC=C1)O)=O)=O
Computed Properties
- Exact Mass: 362.13700
- Monoisotopic Mass: 362.13655304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.365±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 143-144 ºC
- Boiling Point: 629.5±55.0 °C at 760 mmHg
- Flash Point: 334.5±31.5 °C
- Solubility: Slightly soluble (1.6 g/l) (25 º C),
- PSA: 114.04000
- LogP: 1.95080
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
Diosbulbin L Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Diosbulbin L Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3874-1 mg |
Diosbulbin L |
1236285-87-2 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3874-5 mg |
Diosbulbin L |
1236285-87-2 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| TargetMol Chemicals | TN3874-1 mL * 10 mM (in DMSO) |
Diosbulbin L |
1236285-87-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-15 | |
| TargetMol Chemicals | TN3874-5mg |
Diosbulbin L |
1236285-87-2 | 5mg |
¥ 4420 | 2024-07-20 | ||
| A2B Chem LLC | AE61021-5mg |
Diosbulbin L |
1236285-87-2 | 96.5% | 5mg |
$785.00 | 2024-04-20 | |
| A2B Chem LLC | AE61021-1mg |
Diosbulbin L |
1236285-87-2 | >96% | 1mg |
$699.00 | 2024-04-20 | |
| TargetMol Chemicals | TN3874-1 ml * 10 mm |
Diosbulbin L |
1236285-87-2 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 |
Diosbulbin L Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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